Cas no 945408-07-1 (1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]-)

• Product Name: 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]-
• CAS No: 945408-07-1
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• MDL: MFCD10699103
• CID: 4721006
• Update Time: 2025-07-20

1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butyl-[1-(2-chloro-6-fluorophenyl)methylidine]amine
• 1-BUTANAMINE, N-[(2-CHLORO-6-FLUOROPHENYL)METHYLENE]-
• GHSRWLBYKQPZRL-RIYZIHGNSA-N
• STL554418
• BBL100624
• N-[(E)-(2-chloro-6-fluorophenyl)methylidene]butan-1-amine
• butyl-[1-(2-chloro-6-fluoro-phenyl)-meth-(e)-ylidene]-amine
• 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]-

• MDL： MFCD10699103
• Inchi： 1S/C11H13ClFN/c1-2-3-7-14-8-9-10(12)5-4-6-11(9)13/h4-6,8H,2-3,7H2,1H3/b14-8+
• InChI Key： GHSRWLBYKQPZRL-RIYZIHGNSA-N
• SMILES： ClC1C=CC=C(C=1/C=N/CCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 12.4

Additional information on 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]-

Introduction to 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]- and Its Significance in Modern Chemical Research

1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]-, is a sophisticated organic compound characterized by its unique molecular structure and potential applications in various scientific fields. This compound, identified by the CAS number 945408-07-1, has garnered significant attention due to its structural features and its role in the development of novel pharmaceuticals and agrochemicals. The presence of both amine and benzene derivatives with chloro and fluoro substituents makes this molecule a subject of intense interest for researchers exploring new synthetic pathways and biological activities.

The compound's structure consists of a butanamine backbone linked to a benzene ring substituted with chlorine and fluorine atoms. This arrangement imparts specific electronic and steric properties that are crucial for its reactivity and potential applications. The N-[(2-chloro-6-fluorophenyl)methylene] moiety is particularly noteworthy, as it introduces a reactive aldehyde-like functionality that can participate in various chemical reactions, including condensation reactions with amines to form Schiff bases.

In recent years, the pharmaceutical industry has shown a growing interest in compounds that incorporate both amine and aromatic rings with halogen substituents. These structural motifs are often found in drugs that exhibit potent biological activity. For instance, the combination of an amine group with a chloro-substituted phenyl ring has been associated with enhanced binding affinity to biological targets, making such compounds valuable candidates for drug discovery.

One of the most compelling aspects of 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]- is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of various pharmacologically active agents. For example, studies have demonstrated its utility in creating novel antiviral and anti-inflammatory drugs. The aldehyde functionality allows for further derivatization, enabling chemists to tailor the molecule's properties for specific therapeutic applications.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to modulate metabolic stability and binding interactions. In the context of 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]-, the fluorine atom at the 6-position of the phenyl ring contributes to the molecule's overall reactivity and selectivity. This feature has been exploited in designing molecules that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent advances in computational chemistry have also facilitated a deeper understanding of the interactions between 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]- and biological targets. Molecular modeling studies have revealed that this compound can effectively interact with enzymes and receptors due to its optimized shape and charge distribution. Such insights are invaluable for rational drug design, allowing researchers to predict and optimize the biological activity of new derivatives.

The agrochemical sector has also benefited from the exploration of compounds like 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]-. Its structural features make it a promising candidate for developing new pesticides that target specific pests while minimizing environmental impact. The ability to modify the molecule's properties through further chemical transformations offers flexibility in designing agrochemicals with tailored efficacy and safety profiles.

In conclusion, 1-Butanamine, N-[(2-chloro-6-fluorophenyl)methylene]- (CAS no: 945408-07-1) represents a significant advancement in synthetic chemistry with broad implications for pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of chemical research.